Cas no 690245-53-5 (N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide)
N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-ethoxyphenyl)-4-({[(3-methoxyphenyl)sulfonyl]amino}methyl)benzamide
- N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide
-
- Inchi: 1S/C23H24N2O5S/c1-3-30-20-13-11-19(12-14-20)25-23(26)18-9-7-17(8-10-18)16-24-31(27,28)22-6-4-5-21(15-22)29-2/h4-15,24H,3,16H2,1-2H3,(H,25,26)
- InChI Key: FGAHYIRMHKQPRZ-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(NCC1=CC=C(C=C1)C(=O)NC1=CC=C(OCC)C=C1)C1C=CC=C(OC)C=1
N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3394-0923-2μmol |
N-(4-ethoxyphenyl)-4-[(3-methoxybenzenesulfonamido)methyl]benzamide |
690245-53-5 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0923-5μmol |
N-(4-ethoxyphenyl)-4-[(3-methoxybenzenesulfonamido)methyl]benzamide |
690245-53-5 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0923-10μmol |
N-(4-ethoxyphenyl)-4-[(3-methoxybenzenesulfonamido)methyl]benzamide |
690245-53-5 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0923-20μmol |
N-(4-ethoxyphenyl)-4-[(3-methoxybenzenesulfonamido)methyl]benzamide |
690245-53-5 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0923-1mg |
N-(4-ethoxyphenyl)-4-[(3-methoxybenzenesulfonamido)methyl]benzamide |
690245-53-5 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0923-2mg |
N-(4-ethoxyphenyl)-4-[(3-methoxybenzenesulfonamido)methyl]benzamide |
690245-53-5 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0923-3mg |
N-(4-ethoxyphenyl)-4-[(3-methoxybenzenesulfonamido)methyl]benzamide |
690245-53-5 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0923-4mg |
N-(4-ethoxyphenyl)-4-[(3-methoxybenzenesulfonamido)methyl]benzamide |
690245-53-5 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0923-5mg |
N-(4-ethoxyphenyl)-4-[(3-methoxybenzenesulfonamido)methyl]benzamide |
690245-53-5 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0923-10mg |
N-(4-ethoxyphenyl)-4-[(3-methoxybenzenesulfonamido)methyl]benzamide |
690245-53-5 | 10mg |
$79.0 | 2023-09-11 |
N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide
N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide (CAS No. 690245-53-5): An Overview of a Promising Compound in Pharmaceutical Research
N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide (CAS No. 690245-53-5) is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.
The molecular structure of N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide is characterized by a central benzamide moiety linked to a sulfonamide group, with additional substituents such as ethoxy and methoxy groups. These functional groups contribute to the compound's solubility, stability, and biological activity, making it a valuable candidate for drug development.
Recent studies have highlighted the potential of N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another area of interest is the compound's antimicrobial activity. Sulfonamides have long been used as antibiotics due to their ability to inhibit bacterial growth by interfering with folic acid synthesis. Recent research has demonstrated that N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property could be particularly useful in developing new antibiotics to combat multidrug-resistant strains.
In addition to its anti-inflammatory and antimicrobial properties, N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that it may have potential as an anticancer agent, either alone or in combination with other therapies.
The pharmacokinetic properties of N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide have also been investigated to ensure its suitability for clinical use. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, with a reasonable half-life and low toxicity. These characteristics make it an attractive candidate for further development into a viable pharmaceutical product.
Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials will provide crucial data on the compound's potential as a therapeutic agent and pave the way for its eventual approval and commercialization.
In conclusion, N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide (CAS No. 690245-53-5) is a multifaceted compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of new drugs targeting inflammatory diseases, infections, and cancer. Ongoing research and clinical trials will continue to shed light on its full therapeutic potential, contributing to advancements in healthcare and medicine.
690245-53-5 (N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)